Cas no 101048-47-9 (4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile)

• Product Name: 4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
• CAS No: 101048-47-9
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 1130708
• PubChem ID: 71332476
• Update Time: 2025-04-20

4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
• DTXSID80760913
• 101048-47-9
• 4-(4,4,4-Trifluoro-3-oxobut-1-en-1-yl)benzonitrile

• Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)6-5-8-1-3-9(7-15)4-2-8/h1-6H
• InChI Key： WLFMYPWGEGHVGM-UHFFFAOYSA-N
• SMILES： FC(C(C=CC1C=CC(C#N)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 225.040148g/mol
• Monoisotopic Mass: 225.040148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 225.17g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.42 (LogP)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives